Cas no 123000-45-3 ((1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&amp)

(1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&amp structure
123000-45-3 structure
Product Name:(1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&amp
CAS No:123000-45-3
Molecular Formula:C9H13NO5
Molecular Weight:215.2032
CID:896246
PubChem ID:719717

(1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&amp Properties

Names and Identifiers

    • (1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&amp
    • [1S-(1β,2α,3β)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid
    • 2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
    • [(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
    • [1S-(1,2,3)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid
    • YPCIKCQPODDZAT-LYFYHCNISA-N
    • 123000-45-3
    • 2-((1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl)acetic acid
    • starbld0005264
    • AT34033
    • (1S-(1B,2A,3B))-(+)-3-ME-2-(NITROMETHYL&
    • [1S-(1beta,2alpha,3beta)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid, 98%
    • DTXSID20352119
    • AC1LEXQW
    • SCHEMBL15239223
    • InChIKey： YPCIKCQPODDZAT-LYFYHCNISA-N
    • Inchi： InChI=1S/C9H13NO5/c1-5-2-8(11)6(3-9(12)13)7(5)4-10(14)15/h5-7H,2-4H2,1H3,(H,12,13)/t5-,6-,7+/m0/s1
    • SMILES： CC1CC(=O)C(C1C[N+](=O)[O-])CC(=O)O

Computed Properties

  • Exact Mass: 215.07937252g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 215.07937252g/mol
  • Heavy Atom Count: 15
  • Complexity: 295
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.1
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Refractive Index: 1.489
  • Boiling Point: 433.1°C at 760 mmHg
  • Melting Point: 58-62 °C(lit.)
  • Flash Point: 190.6°C
  • Density: 1.256

(1s-(1b,2a,3b))-(+)-3-me-2-(nitromethyl&amp Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1825551-5mg
2-((1S,2R,3S)-3-Methyl-2-(nitromethyl)-5-oxocyclopentyl)acetic acid
 123000-45-3 98%
5mg
 ￥1424.00
SHENG KE LU SI SHENG WU JI SHU
sc-506159-5 mg
[1S-(1β,2α,3β)]-(+)-3-Methyl-2-(nitromethyl)-5-oxocyclopentaneacetic acid,
 123000-45-3
5mg
 ￥1,279.00 2023-07-11

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